Cas no 1805225-70-0 (6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1805225-70-0
• MF: C₈H₃F₅N₂O₄
• MW: 286.112439393997
• CID: 4842275
• Update Time: 2025-06-25

6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H3F5N2O4/c9-7(10)3-1-5(15(17)18)6(4(2-16)14-3)19-8(11,12)13/h1-2,7H
• InChI Key： OMCBKDUYSTVNMW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=O)N=1)OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Additional information on 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

Introduction to 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1805225-70-0)

6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde, with the chemical identifier CAS No. 1805225-70-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by its nitrogen-containing ring structure, which makes it a versatile scaffold for various biological activities. The presence of multiple fluorinated and nitro substituents enhances its pharmacological potential, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The structural features of 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde include a difluoromethyl group at the 6-position, a nitro group at the 4-position, and a trifluoromethoxy group at the 3-position. These substituents not only contribute to its unique electronic properties but also influence its reactivity and biological interactions. The aldehyde functionality at the 2-position provides a reactive site for further chemical modifications, enabling the synthesis of more complex molecules.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The difluoromethyl group, in particular, is known for its ability to modulate lipophilicity and metabolic clearance, making it a preferred moiety in drug design. Similarly, the nitro group can serve as a pharmacophore or be reduced to an amine for further derivatization. The trifluoromethoxy group contributes to electron-withdrawing effects and can influence the overall solubility and pharmacokinetic properties of the compound.

Recent studies have highlighted the potential of 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde as a key intermediate in the development of novel antiviral and anticancer agents. Its structural motif is found in several bioactive molecules that have demonstrated efficacy against various diseases. For instance, fluorinated pyridines have been reported to exhibit inhibitory activity against enzymes involved in viral replication and tumor growth. The aldehyde group also allows for facile coupling with nucleophiles, facilitating the synthesis of peptidomimetics and other biologically relevant compounds.

The synthesis of 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution (SNAr) reactions on halogenated pyridines, followed by functional group interconversions such as nitration and fluorination. Advanced techniques like transition metal-catalyzed cross-coupling reactions have also been employed to introduce specific substituents with high precision.

The pharmacological profile of this compound is under active investigation in several academic and industrial research laboratories. Preliminary studies suggest that derivatives of 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde may exhibit potent activity against kinases and other enzymes implicated in cancer progression. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. The fluorinated substituents are particularly noteworthy for their potential to enhance blood-brain barrier penetration by improving lipophilicity while maintaining metabolic stability.

In agrochemical research, 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde has been explored as a precursor for novel pesticides with enhanced efficacy and environmental safety. Fluorinated heterocycles are known for their improved insecticidal and herbicidal properties due to their ability to disrupt essential biological pathways in pests while minimizing toxicity to non-target organisms. The aldehyde functionality further extends its utility by allowing for the synthesis of bioactive molecules with tailored properties.

The analytical characterization of 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde is typically performed using high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy. These techniques provide definitive evidence of its molecular structure and purity. Additionally, chromatographic methods such as high-performance liquid chromatography (HPLC) are employed for purification and quantification purposes.

The industrial-scale production of this compound requires stringent quality control measures to ensure consistency across batches. Process optimization focuses on maximizing yield while minimizing waste generation. Green chemistry principles are increasingly being applied to develop more sustainable synthetic routes, including solvent recovery systems and catalytic processes that reduce energy consumption.

Future directions in the research of 6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde include exploring its role in drug discovery through structure-based virtual screening and high-throughput screening assays. Computational modeling techniques can help predict binding interactions with biological targets, guiding the design of next-generation analogs with improved pharmacological profiles. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications that benefit human health.

In conclusion,6-(Difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1805225-70-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable building block for synthesizing bioactive molecules with diverse therapeutic uses. Continued research into its synthetic pathways, pharmacological effects, and industrial applications will further solidify its importance in modern chemical biology.